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Compound of Interest

Compound Name: Propargyl-PEG3-Boc

Cat. No.: B610236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Propargyl-PEG3-Boc is a heterobifunctional linker molecule widely utilized in the fields of

bioconjugation and drug discovery, particularly in the development of Proteolysis Targeting

Chimeras (PROTACs). This technical guide provides a comprehensive overview of its

commercial availability, key technical data, and detailed experimental protocols for its

application.

PROTACs are novel therapeutic modalities that leverage the cell's natural protein degradation

machinery, the ubiquitin-proteasome system, to selectively eliminate target proteins of interest.

[1] A typical PROTAC molecule consists of a ligand that binds to the target protein, a ligand that

recruits an E3 ubiquitin ligase, and a linker that connects the two.[2] The linker plays a crucial

role in the efficacy of the PROTAC, influencing its solubility, cell permeability, and the geometry

of the ternary complex formed between the target protein, the PROTAC, and the E3 ligase.[2]

Propargyl-PEG3-Boc serves as a versatile building block for the synthesis of these linkers. It

features a terminal alkyne group (propargyl) for click chemistry, a tri-ethylene glycol (PEG3)

spacer to enhance hydrophilicity, and a Boc-protected amine for subsequent conjugation.[3]
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Propargyl-PEG3-Boc and its derivatives are commercially available from a variety of chemical

suppliers. The table below summarizes key information from several vendors.

Supplier Product Name CAS Number
Molecular
Weight ( g/mol
)

Purity

AxisPharm
t-Boc-N-Amido-

PEG3-propargyl
1333880-60-6 287.36 ≥95%

MedchemExpres

s

Boc-NH-PEG3-

propargyl
- - -

ChemScene
Propargyl-PEG3-

OCH2-Boc
888010-02-4 302.36 ≥98%

BroadPharm
t-Boc-N-Amido-

PEG3-propargyl
- 287.4 98%

Biopharma PEG

BOC-NH-PEG3-

NH2 (related

compound)

101187-40-0 292.4 ≥95%

Core Applications and Mechanism of Action
The primary application of Propargyl-PEG3-Boc is in the synthesis of PROTACs via copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of "click chemistry".[3][4] The

propargyl group readily reacts with an azide-functionalized molecule to form a stable triazole

linkage.[5]

PROTAC Mechanism of Action
The PROTAC, containing the linker derived from Propargyl-PEG3-Boc, facilitates the

formation of a ternary complex between the target protein and an E3 ubiquitin ligase.[6] This

proximity induces the E3 ligase to poly-ubiquitinate the target protein.[7] The poly-ubiquitin

chain acts as a signal for the 26S proteasome, which then recognizes and degrades the tagged

protein.[8] This catalytic process allows a single PROTAC molecule to induce the degradation

of multiple target protein molecules.
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PROTAC Synthesis Workflow

Propargyl-PEG3-Boc
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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